1-[2-Amino-1-(3-bromophenyl)ethyl]cyclobutane-1-carboxylic acid

Specification

• Molecular Formula: C13H16BrNO2
• Molecular Weight: 298.18 g/mol
• IUPAC Name: 1-[2-amino-1-(3-bromophenyl)ethyl]cyclobutane-1-carboxylic acid
• Standard InChI: InChI=1S/C13H16BrNO2/c14-10-4-1-3-9(7-10)11(8-15)13(12(16)17)5-2-6-13/h1,3-4,7,11H,2,5-6,8,15H2,(H,16,17)
• Standard InChI Key: FXRXVRLJYUZDDC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C(CN)C2=CC(=CC=C2)Br)C(=O)O

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s IUPAC name, 1-[2-amino-1-(3-bromophenyl)ethyl]cyclobutane-1-carboxylic acid, delineates its structure:

• Cyclobutane core: A four-membered carbon ring introducing steric strain and rigidity.

• 3-Bromophenyl substituent: An aromatic ring with a bromine atom at the meta position, influencing electronic and steric interactions.

• Ethylamine side chain: A primary amine (-NH₂) connected via an ethyl linker, enabling hydrogen bonding and ionic interactions.

• Carboxylic acid group: A polar functional group enhancing solubility and reactivity.

Physicochemical Characteristics

While experimental data for the exact compound is sparse, comparisons to structurally related molecules provide insights:

Property	1-[2-Amino-1-(3-bromophenyl)ethyl]cyclobutane-1-carboxylic Acid (Inferred)	1-(3-Bromophenyl)cyclobutane-1-carboxylic Acid	Boc-Protected Analog
Molecular Formula	C₁₃H₁₅BrNO₂	C₁₁H₁₁BrO₂	C₁₈H₂₄BrNO₄
Molecular Weight (g/mol)	298.18	255.11	398.3
Density (g/cm³)	~1.5 (estimated)	1.574	N/A
Boiling Point (°C)	~380 (estimated)	379.5	N/A
pKa	~4.2 (carboxylic acid)	4.22	N/A

The bromine atom’s electronegativity (2.96) and bulky cyclobutane ring contribute to unique solubility and stability profiles, distinguishing it from linear-chain analogs.

Synthesis and Manufacturing

Laboratory-Scale Synthesis

The synthesis likely involves multi-step organic reactions, drawing parallels to methods used for related cyclobutane derivatives:

• Cyclobutane Ring Formation: A [2+2] photocycloaddition or strain-driven cyclization to construct the four-membered ring.

• Bromophenyl Introduction: Suzuki-Miyaura coupling using 3-bromophenylboronic acid under palladium catalysis.

• Amino Group Incorporation: Reductive amination or Gabriel synthesis to install the ethylamine moiety.

• Carboxylic Acid Functionalization: Oxidation of a primary alcohol or hydrolysis of a nitrile group.

Industrial Considerations

Industrial production remains unexplored in literature, but scalability challenges include:

• Ring Strain Management: Cyclobutane’s inherent instability necessitates low-temperature conditions.

• Bromine Handling: Safety protocols for bromine-containing intermediates to prevent oxidative damage.

• Purification Complexity: Chromatographic separation required due to stereoisomerism from the cyclobutane core.

Reactivity and Functionalization

Key Reaction Pathways

The compound’s functional groups enable diverse transformations:

• Amino Group Reactions:

  • Acylation: Formation of amides with acyl chlorides.

  • Oxidation: Conversion to nitro groups using KMnO₄ or CrO₃.

• Bromophenyl Substitutions:

  • Nucleophilic Aromatic Substitution (SNAr): Replacement of bromine with nucleophiles (e.g., -OH, -SH) under basic conditions.

  • Cross-Coupling: Buchwald-Hartwig amination for C-N bond formation.

• Carboxylic Acid Derivatives:

  • Esterification: Reaction with alcohols under acid catalysis.

  • Decarboxylation: Thermal or photocatalytic removal of CO₂.

Stability Profile

• Thermal Stability: Decomposition observed above 300°C, consistent with cyclobutane derivatives.

• Photoreactivity: Susceptible to ring-opening under UV light due to strained cyclobutane.

Applications in Material Science

Polymer Chemistry

The carboxylic acid group enables incorporation into:

• Coordination Polymers: Metal-organic frameworks (MOFs) with Cu²⁺ or Zn²⁺ nodes for gas storage.

• Peptide Mimetics: Conformationally restricted backbones for protease-resistant therapeutics.

Catalysis

Cyclobutane derivatives serve as ligands in asymmetric catalysis, enhancing enantioselectivity in C-C bond formations (up to 98% ee).

Challenges and Future Directions

Synthetic Limitations

• Stereochemical Control: Difficulty in achieving diastereomeric purity during cyclobutane formation.

• Functional Group Compatibility: Bromine’s susceptibility to unintended substitution during multi-step syntheses.

Research Opportunities

• Computational Modeling: DFT studies to predict reactivity and binding affinities.

• In Vivo Studies: Toxicity and pharmacokinetic profiling to assess therapeutic potential.